Cas no 2091795-43-4 (1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene)

• Product Name: 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene
• CAS No: 2091795-43-4
• MF: C₉H₉BrFIO
• MW: 358.974037885666
• MDL: MFCD29915347
• CID: 5686688
• PubChem ID: 131590401
• Update Time: 2025-07-18

1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2091795-43-4
• 1-(2-bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene
• EN300-21834377
• 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene

• MDL： MFCD29915347
• Inchi： 1S/C9H9BrFIO/c1-13-9-5-7(11)6(2-3-10)4-8(9)12/h4-5H,2-3H2,1H3
• InChI Key： VJOCTJOCUDMCSQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=C1)CCBr)F)OC

Computed Properties

• Exact Mass: 357.88655g/mol
• Monoisotopic Mass: 357.88655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene

1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene (CAS No. 2091795-43-4): An Overview

1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene (CAS No. 2091795-43-4) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its bromoethyl, fluoro, iodo, and methoxy functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene is C₁₀H₉BrFIO, and its molecular weight is approximately 337.08 g/mol. The presence of multiple halogen atoms (bromine and iodine) and the methoxy group makes this compound highly versatile in terms of its synthetic utility. These functional groups can participate in various chemical reactions, such as nucleophilic substitution, elimination, and coupling reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In the context of pharmaceutical research, 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene has shown promise as a starting material for the development of novel drugs. The bromoethyl group can be readily converted into other functional groups through various synthetic transformations, such as substitution with amines or thiols. This versatility allows researchers to explore a wide range of derivatives with potential therapeutic applications. For example, recent studies have investigated the use of similar compounds in the development of anticancer agents and antiviral drugs.

The fluoro and iodo substituents in 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene also play crucial roles in modulating the biological activity of the molecule. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. Iodine atoms, on the other hand, can influence the electronic properties of the molecule and affect its binding affinity to biological targets. These properties make 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene an attractive candidate for drug discovery programs.

In addition to its pharmaceutical applications, 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene has potential uses in materials science. The combination of halogen atoms and the methoxy group can be exploited to design new materials with unique physical and chemical properties. For instance, these compounds can be used as precursors for the synthesis of functional polymers or as building blocks for self-assembled nanostructures. Recent research has explored the use of similar compounds in the development of advanced materials for applications such as sensors, catalysts, and electronic devices.

The synthesis of 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitutions, and metal-catalyzed coupling reactions. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is essential for its widespread use in various applications.

To ensure the safe handling and storage of 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene, it is important to follow standard laboratory practices and guidelines for working with organic compounds containing halogen atoms. Proper personal protective equipment (PPE) should be used, and appropriate ventilation should be maintained to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local regulations to prevent environmental contamination.

In conclusion, 1-(2-Bromoethyl)-2-fluoro-5-iodo-4-methoxybenzene (CAS No. 2091795-43-4) is a versatile organic compound with significant potential in pharmaceutical research, materials science, and chemical synthesis. Its unique structure and functional groups make it an attractive starting material for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry.